Cas no 2228968-30-5 (2,2-difluoro-2-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228968-30-5
• MF: C₉H₆F₆O
• MW: 244.133763790131
• CID: 6449581
• PubChem ID: 165688665
• Update Time: 2025-06-10

2,2-difluoro-2-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol
• EN300-1949664
• 2,2-difluoro-2-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol
• 2228968-30-5

• Inchi： 1S/C9H6F6O/c10-5-1-2-6(9(13,14)15)7(3-5)8(11,12)4-16/h1-3,16H,4H2
• InChI Key： PYOWFHBKWCHEET-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=C(C=CC=1C(F)(F)F)F)F

Computed Properties

• Exact Mass: 244.03228378g/mol
• Monoisotopic Mass: 244.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-difluoro-2-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol

Introduction to 2,2-difluoro-2-(5-fluoro-2,2,2-trifluoromethylphenyl)ethan-1-ol (CAS No. 2228968-30-5)

2,2-difluoro-2-(5-fluoro-2,2,2-trifluoromethylphenyl)ethan-1-ol, identified by its CAS number 2228968-30-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The structural motif of this compound combines a difluoromethyl group with a trifluoromethylphenyl ring, making it a promising candidate for further exploration in drug discovery and development.

The significance of fluorinated compounds in modern medicine cannot be overstated. Fluorine atoms are known to modulate the electronic properties of molecules, thereby influencing their interactions with biological targets. In particular, the trifluoromethyl (CF₃) group is widely employed in drug design due to its ability to improve lipophilicity, reduce metabolic clearance, and enhance binding to enzymes and receptors. The presence of both difluoro and trifluoro substituents in CAS No. 2228968-30-5 suggests a synergistic effect that could lead to novel therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of fluorinated compounds with greater accuracy. Studies have demonstrated that the introduction of fluorine atoms can alter the conformational flexibility of molecules, leading to improved receptor binding. For instance, the 5-fluoro-2,2,2-trifluoromethylphenyl moiety in this compound may enhance its interaction with biological targets by increasing hydrophobicity and reducing rotatable bonds. These features are critical for achieving high affinity and selectivity in drug design.

In the context of medicinal chemistry, the synthesis of CAS No. 2228968-30-5 represents a significant step forward in the development of next-generation therapeutics. The compound’s structure suggests potential applications in areas such as anti-inflammatory agents, antiviral drugs, and anticancer therapies. The difluoroethanol backbone provides a versatile scaffold for further functionalization, allowing chemists to explore diverse chemical space while maintaining key pharmacophoric elements.

One particularly intriguing aspect of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The presence of both fluoro and trifluoromethyl groups makes it an attractive building block for constructing advanced scaffolds with enhanced biological activity. Researchers have noted that such compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. This observation underscores the importance of fluorine atoms in modulating molecular properties and biological responses.

The chemical synthesis of CAS No. 2228968-30-5 involves multi-step processes that require careful optimization to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis and fluorous techniques to facilitate the introduction of fluorine atoms into organic frameworks. These approaches not only improve efficiency but also allow for greater control over regioselectivity and stereochemistry. The development of robust synthetic routes is essential for scaling up production and conducting further preclinical studies.

From a regulatory perspective, the handling and characterization of fluorinated compounds must adhere to stringent guidelines to ensure safety and efficacy. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are crucial for confirming the structural integrity of CAS No. 2228968-30-5. These methods provide detailed insights into molecular connectivity, purity levels, and crystalline forms, which are critical for advancing into clinical trials.

Recent publications highlight the growing interest in fluorinated compounds as key components in drug development pipelines. Researchers have reported promising results from preclinical studies involving similar molecular architectures. For example, analogs containing both difluoro and trifluoro substituents have shown efficacy in inhibiting specific enzymatic targets relevant to diseases such as cancer and inflammation. These findings reinforce the therapeutic potential of CAS No. 2228968-30-5 and its derivatives.

The future direction of research on this compound may include exploring its role in combination therapies or as a lead compound for structure-based drug design initiatives. High-throughput screening (HTS) platforms could be utilized to identify novel bioactivities associated with this molecule or its derivatives. Additionally, computational modeling may help predict optimal dosing regimens and potential side effects based on its interaction with biological pathways.

In conclusion,CAS No. 2228968-30-5, or 2,2-difluoro-2-(5-fluoro-2,2,2-trifluoromethylphenyl)ethan-1-ol, represents a fascinating subject for pharmaceutical research due to its unique structural features and potential therapeutic applications. The strategic placement of fluoro substituents enhances its pharmacological profile while providing a versatile scaffold for further chemical manipulation. As advancements continue in synthetic methodologies and computational biology,this compound is poised to play an important role in the discovery of new medicines targeting various diseases.